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Ro 14-9578: Basic Research Data

The table below summarizes the core data available for Ro 14-9578 from research literature.

Property Description

Type Tricyclic quinolone analog with antibacterial activity [1] [2].

CAS Number 100891-41-6 [1] [2].

Formula / Molar
Mass

C₁₆H₁₃NO₅ / 299.28 g/mol [2].

Mechanism of
Action

Inhibits DNA biosynthesis (IC₅₀ = 117 μM) and DNA supercoiling (IC₅₀ = 66.8
μM) in Escherichia coli [2].

Antibacterial
Activity

Effective against various Gram-negative bacteria and Staphylococcus aureus [2].

Primary Reference Georgopapadakou N H, et al. Antimicrobial Agents and Chemotherapy, 1987,
31(4): 614-616 [2].
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Overcoming General Experimental Challenges

While specific protocols for Ro 14-9578 are not available, the general troubleshooting principle of "change

one thing at a time" is critical for isolating the root cause of any experimental problem [3].

The workflow below outlines a systematic approach to diagnosing issues.
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Here are answers to some anticipated questions based on the available data.

Q1: What is the primary biological activity of Ro 14-9578?

A1: Ro 14-9578 is a tricyclic quinolone analog that exhibits antibacterial activity by inhibiting DNA
biosynthesis and DNA supercoiling, particularly in Gram-negative bacteria and Staphylococcus
aureus [2].

Q2: Where can I find the original research paper for this compound?

A2: The foundational study for Ro 14-9578 is published in Antimicrobial Agents and Chemotherapy
(1987, Vol. 31, Issue 4, pages 614-616) [2]. You can access this paper through scientific literature
databases.

Q3: The compound doesn't seem to be soluble in my buffer. What can I do?

A3: Since this specific information is not available, a general approach is recommended. First,
consult the chemical structure and molar mass (C₁₆H₁₃NO₅ / 299.28 g/mol) [2] to predict solubility.

Systematically test different solvents or buffers, ensuring you change only one variable at a time
(e.g., pH, co-solvent like DMSO, salt concentration) and document the outcome for each step [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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